
isopropyl isocyanide storage temperature
stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isopropyl isocyanide

CAS No.: 598-45-8

Cat. No.: S586338

Get Quote

Frequently Asked Questions

Q1: At what temperature should I store isopropyl isocyanide, and why? You must store isopropyl

isocyanide in a refrigerator between 2°C and 8°C [1]. This cooled storage is crucial for maintaining the

chemical's stability over time. Furthermore, with a flash point of only 20.6°C [1], which is near room

temperature, refrigerated storage significantly reduces the risk of a fire.

Q2: What are the primary hazards associated with this reagent? Isopropyl isocyanide is classified as a

highly flammable liquid and carries multiple acute toxicity warnings for oral, dermal, and inhalation

exposure [1]. It is toxic by ingestion and inhalation, and its vapors are heavier than air [2]. Always handle it

inside a properly functioning fume hood.

Q3: What should I do if I detect a strong, unpleasant odor in the lab? A strong odor may indicate a spill

or leak. Isocyanides are known for their penetrating and unpleasant smell.

Immediate Action: Wear appropriate personal protective equipment (PPE) and inspect your
workspace, especially the storage area and the seal of the reagent bottle.

Spill Response: For a small spill, you can carefully cover it with dry sand or another non-combustible
material [2]. Collect the material using clean, non-sparking tools and place it in a container for

disposal [2]. Remember to eliminate all potential ignition sources, as the liquid is highly flammable [2].
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Q4: What type of personal protective equipment (PPE) is required? At a minimum, you should wear

eyes shields, face shields, and gloves [1]. When there is a risk of vapor or aerosol formation, using a type

ABEK respirator filter is recommended [1]. For handling spills or fighting fires involving this chemical, a

positive pressure self-contained breathing apparatus (SCBA) and specialized chemical protective

clothing are necessary [2].

Troubleshooting Guide

Issue Possible Cause Recommended Action

Unexpected
Polymerization

Exposure to acids,
bases, or water [2]

Ensure the chemical is stored away from these
incompatible substances. Check that equipment is

clean and dry before use.

Low Purity or Yield
in Ugi Reaction

Reagent decomposition

due to improper storage

Verify that the isopropyl isocyanide has been

stored continuously at 2-8°C. Test a fresh aliquot if
available.

Leaking Container Faulty seal or physical
damage to the container

Place the leaking container inside a secondary
containment tray and safely transfer the chemical

to a new, clean bottle.

Experimental Handling Workflow

The following diagram outlines the key steps for safely handling and storing isopropyl isocyanide in a

laboratory setting, based on the manufacturer and government safety data.
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Start: Retrieve Reagent
from Storage

Transport in secondary
containment to fume hood

Equip with PPE:
Gloves, Eye/Face Shield

Allow to warm to
room temperature

in fume hood

Perform experimental
procedure

Reseal container
and return to
2-8°C storage
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://cameochemicals.noaa.gov/chemical/3712
https://www.smolecule.com/products/b586338#isopropyl-isocyanide-storage-temperature-stability
https://www.smolecule.com/products/b586338#isopropyl-isocyanide-storage-temperature-stability
https://www.smolecule.com/products/b586338#isopropyl-isocyanide-storage-temperature-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s586338?utm_src=pdf-bulk
https://www.smolecule.com/products/s586338?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

